Cas no 161480-82-6 (Phenol,4-bromo-3-ethoxy-)

• Product Name: Phenol,4-bromo-3-ethoxy-
• CAS No: 161480-82-6
• MF: C₈H₉BrO₂
• MW: 217.059861898422
• CID: 109766
• PubChem ID: 23353657
• Update Time: 2025-04-18

Phenol,4-bromo-3-ethoxy- Chemical and Physical Properties

Names and Identifiers

• Phenol,4-bromo-3-ethoxy-
• 1-Bromo-2-ethoxy-4-hydroxybenzene
• 4-Bromo-3-ethoxyphenol
• Phenol, 4-bromo-3-ethoxy- (9CI)
• 161480-82-6
• SCHEMBL1697735

• Inchi： 1S/C8H9BrO2/c1-2-11-8-5-6(10)3-4-7(8)9/h3-5,10H,2H2,1H3
• InChI Key： NDCKONYYLNDXHQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1OCC)O

Computed Properties

• Exact Mass: 215.97857
• Monoisotopic Mass: 215.979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5A^2
• XLogP3: 2.6

Experimental Properties

• Density: 1.501
• Boiling Point: 292 ºC
• Flash Point: 131 ºC
• PSA: 29.46